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Compound of Interest |

Ethyl 1-
Compound Name: aminocyclopropanecarboxylate

hydrochloride

\

Essential Safety and Handling Guide: Ethyl 1-
aminocyclopropanecarboxylate hydrochloride

This guide provides immediate, essential safety and logistical information for handling Ethyl 1-
aminocyclopropanecarboxylate hydrochloride in a laboratory setting. The following
procedural steps are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

Ethyl 1-aminocyclopropanecarboxylate hydrochloride is classified with the following
hazards:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b556856?utm_src=pdf-interest
https://www.benchchem.com/product/b556856?utm_src=pdf-body
https://www.benchchem.com/product/b556856?utm_src=pdf-body
https://www.benchchem.com/product/b556856?utm_src=pdf-body
https://www.benchchem.com/product/b556856?utm_src=pdf-body
https://www.benchchem.com/product/b556856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

GHS Hazard ] ]
Hazard Class Signal Word Pictogram
Statement
Acute Toxicity, Oral H302: Harmful if )
Warning GHSO07
(Category 4) swallowed[1][2]
Skin Irritation H315: Causes skin )
o Warning GHSO07
(Category 2) irritation[1][3][4]1[5]
Eye Irritation H319: Causes serious ]
o Warning GHSO07
(Category 2A) eye irritation[3][4][5]
Specific target organ
o ] H335: May cause
toxicity — single ) o ]
respiratory irritation[3] ~ Warning GHSO07

exposure (Category

3), Respiratory system

[4]15]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Ethyl 1-

aminocyclopropanecarboxylate hydrochloride to minimize exposure and ensure personal

safety.[3][4][5]

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety glasses or

goggles.[3]

Protects against dust particles
and splashes that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Chloroprene rubber, =

0.5 mm thickness). Lab coat.

Prevents skin contact which

can cause irritation.[6]

Respiratory Protection

Use a dust mask (e.g., N95 or
P1). For higher exposure, use
a respirator with appropriate
cartridges (e.g., OV/AG/P99 or
ABEK-P2).[3]

Minimizes inhalation of dust
which can cause respiratory

tract irritation.
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Operational Plan: Step-by-Step Handling

Procedures
Engineering Controls and Preparation

Ventilation: Always handle Ethyl 1-aminocyclopropanecarboxylate hydrochloride in a
well-ventilated area. A chemical fume hood is recommended to control exposure.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and in good working order.

Work Area Preparation: Designate a specific area for handling the chemical. Cover the work
surface with absorbent, disposable bench paper.

Handling and Use

Avoid Dust Formation: This compound is a powder, so care must be taken to avoid
generating dust.[1][5]

Weighing: If weighing is necessary, do so in a ventilated enclosure or fume hood.

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke
in the handling area. Wash hands thoroughly after handling.[6][7]

Clothing: Remove any clothing that becomes contaminated.[6][8]

Storage

Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

Conditions: Store in a cool place, protected from heat, direct sunlight, and moisture.[1][6]
Recommended storage temperature is 0-8 °C.[9]

Emergency and First Aid Procedures

Immediate action is crucial in case of exposure.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o , _
artificial respiration. Seek medical attention.[1]

[3]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o )
clothing. If skin irritation persists, consult a

physician.[1][5][7][8]

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Remove contact
Eye Contact ] ]

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][4]

[5]i8]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse
mouth with water. Consult a physician.[1][3][5]

Disposal Plan

Dispose of Ethyl 1-aminocyclopropanecarboxylate hydrochloride and its containers in
accordance with all local, state, and federal regulations.

Waste Collection

e Solid Waste: Collect waste solid material in a suitable, labeled, and closed container for
disposal.[1] Do not create dust when collecting waste.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, bench paper, and pipette tips, should be considered contaminated and disposed
of as chemical waste.

Disposal Route
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o Chemical Waste Contractor: Contact your institution's Environmental Health and Safety
(EHS) office or a licensed professional waste disposal service to arrange for proper disposal.

o Environmental Precautions: Do not allow the product to enter drains or waterways.[1][3][7]

Workflow for Safe Handling and Disposal
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Workflow for Handling Ethyl 1-aminocyclopropanecarboxylate hydrochloride
Preparation

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat, Mask)

Handling

Weigh and Handle Chemical
in Fume Hood

Perform Experimental Work

Cleanup & Stgrage

Decontaminate Work Area

l

Store Chemical Properly
(Cool, Dry, Tightly Sealed)

l

Wash Hands Thoroughly Label Waste Container

Disposal

Segregate Chemical Waste

Arrange for Professional Disposal

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling and disposal of Ethyl 1-
aminocyclopropanecarboxylate hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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